![molecular formula C16H13BrN2OS B2660518 (E)-3-bromo-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 391229-79-1](/img/structure/B2660518.png)
(E)-3-bromo-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
Description
(E)-3-bromo-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a chemical compound that has shown great promise in scientific research applications.
Scientific Research Applications
Agrochemicals and Pesticides
Thiazole derivatives have been investigated for their potential as agrochemicals and pesticides. Their structural features make them suitable candidates for controlling pests, fungi, and weeds. Researchers have explored the use of thiazole-based compounds as environmentally friendly alternatives to conventional pesticides .
Industrial Applications
Thiazoles play a role in industrial processes such as rubber vulcanization, liquid crystal synthesis, and dye production. Their unique properties contribute to the development of materials used in various industries .
Photographic Sensitizers
Thiazoles have been employed as sensitizers in photographic films. Their ability to absorb light and enhance photochemical reactions makes them valuable components in the field of photography .
Pharmaceutical and Biological Activities
The compound we’re discussing exhibits several noteworthy biological activities:
- Other Health Benefits : Thiazoles have been investigated for their anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Natural Products and Vitamins
Thiazole moieties are essential structural features in various natural products. For instance, vitamin B1 (thiamine) contains a thiazole ring. Additionally, penicillin antibiotics incorporate thiazole-based structures .
Drug Design and Discovery
Thiazoles continue to be of interest in medicinal chemistry. They appear in synthetic drugs with diverse therapeutic applications, including antidepressants, antiulcer agents, and cancer treatments. The compound we’re discussing may contribute to drug discovery efforts .
properties
IUPAC Name |
3-bromo-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2OS/c1-10-6-7-13-14(8-10)21-16(19(13)2)18-15(20)11-4-3-5-12(17)9-11/h3-9H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZSSNRPXVIDDCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)Br)S2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-bromo-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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